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Compound of Interest

Compound Name: 3-ethyl-2-methylhept-2-ene

Cat. No.: B011558

An In-depth Technical Guide to the Chemical Properties of 3-ethyl-2-methylhept-2-ene

This technical guide provides a comprehensive overview of the chemical properties of 3-ethyl-
2-methylhept-2-ene, tailored for researchers, scientists, and drug development professionals.
The document details its physical and chemical characteristics, plausible experimental
protocols for its synthesis and analysis, and its expected reactivity. All quantitative data are
summarized in structured tables, and logical workflows are visualized using the DOT language.

Core Chemical Properties

3-ethyl-2-methylhept-2-ene is a branched alkene with the molecular formula C10H20.[1][2] Its
structure features a carbon-carbon double bond, which is the primary determinant of its
chemical reactivity.

Physical Properties

The known physical properties of 3-ethyl-2-methylhept-2-ene are summarized in Table 1.
These properties are essential for its handling, storage, and use in experimental settings.
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Property Value Reference
CAS Number 19780-61-1 [1112]
Molecular Formula C10H20 [1][2]
Molecular Weight 140.27 g/mol [31[4]
Boiling Point 170.1°C at 760 mmHg [1112]
Density 0.75 g/cm?3 [1][2]
Refractive Index 1.428 [1112]

Flash Point 46.5°C [1]12]
Vapor Pressure 1.98 mmHg at 25°C [1]

Computed Properties

Computational models provide further insights into the molecular characteristics of 3-ethyl-2-
methylhept-2-ene. These computed properties, detailed in Table 2, are valuable for predicting
its behavior in various chemical and biological systems.

Property Value Reference
XLogP3 4.9 [4]
Topological Polar Surface Area 0 A2 [4]
Heavy Atom Count 10 [4]
Rotatable Bond Count 4 [4]
Monoisotopic Mass 140.156500638 Da [4]

Synthesis and Experimental Protocols

While specific literature detailing the synthesis of 3-ethyl-2-methylhept-2-ene is not readily
available, a plausible and common method for its preparation is through the dehydration of a
tertiary alcohol. This can be achieved via a Grignard reaction followed by acid-catalyzed
elimination.
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Proposed Synthesis Workflow

The logical workflow for the synthesis of 3-ethyl-2-methylhept-2-ene is depicted below. This
involves the reaction of a ketone with a Grignard reagent to form a tertiary alcohol, which is
then dehydrated to yield the target alkene.
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Synthesis Workflow
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In Silico Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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